Cas no 143522-21-8 (1,1'-[1,4-Phenylenebis(methyleneoxy)]bis[2-methoxy-4-(prop-2-en-1-yl)benzene])

• Product Name: 1,1'-[1,4-Phenylenebis(methyleneoxy)]bis[2-methoxy-4-(prop-2-en-1-yl)benzene]
• CAS No: 143522-21-8
• MF: C₂₈H₃₀O₄
• MW: 430.535408496857
• CID: 2776283
• PubChem ID: 19906466
• Update Time: 2025-04-21

1,1'-[1,4-Phenylenebis(methyleneoxy)]bis[2-methoxy-4-(prop-2-en-1-yl)benzene] Chemical and Physical Properties

Names and Identifiers

• 1,1'-[1,4-Phenylenebis(methyleneoxy)]bis[2-methoxy-4-(prop-2-en-1-yl)benzene]
• 143522-21-8
• DTXSID50601187
• SCHEMBL9721996

• Inchi： 1S/C28H30O4/c1-5-7-21-13-15-25(27(17-21)29-3)31-19-23-9-11-24(12-10-23)20-32-26-16-14-22(8-6-2)18-28(26)30-4/h5-6,9-18H,1-2,7-8,19-20H2,3-4H3
• InChI Key： KIEDKGRNZSFWQX-UHFFFAOYSA-N
• SMILES： O(C1C=CC(CC=C)=CC=1OC)CC1C=CC(=CC=1)COC1C=CC(CC=C)=CC=1OC

Computed Properties

• Exact Mass: 430.21440943Da
• Monoisotopic Mass: 430.21440943Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 12
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 36.9Ų